BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Palladium (lI) Nitrate
Dihydrate for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palladium nitrate

Cat. No.: B167615

Palladium (ll) nitrate dihydrate is an inorganic compound that serves as a crucial precursor and
catalyst in various chemical syntheses. This guide provides an in-depth overview of its
fundamental chemical properties, a common synthetic protocol, and its role in catalytic
processes, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties

Palladium (ll) nitrate dihydrate is a red-brown, deliquescent solid that is soluble in water and
dilute nitric acid.[1][2][3] The key quantitative properties of this compound are summarized in
the table below.

Property Value

Chemical Formula Pd(NOs)2 - 2H20[2][4][5]

Molecular Weight 266.46 g/mol [4][6]

Hill Formula N206Pd * 2 H20[5]

Appearance Red-brown crystalline solid[1][2]
Solubility Soluble in water and nitric acid[1][3]

Experimental Protocol: Synthesis of Palladium (ll)
Nitrate Dihydrate
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A common method for the laboratory synthesis of hydrated palladium nitrate involves the

reaction of palladium oxide hydrate with dilute nitric acid, followed by crystallization.[7]

Materials:

Palladium oxide hydrate (PdO-nH20)

Dilute nitric acid (HNO3)

Distilled water

Crystallizing dish

Heating plate

Filtration apparatus

Procedure:

Dissolution: In a fume hood, carefully add palladium oxide hydrate to a beaker containing
dilute nitric acid. The mixture is gently warmed and stirred until the palladium oxide hydrate is
completely dissolved, forming a solution of palladium (lI) nitrate.

Concentration: The resulting solution is then heated to evaporate excess solvent and
concentrate the palladium (lII) nitrate.

Crystallization: The concentrated solution is allowed to cool slowly in a crystallizing dish. As
the solution cools, yellow-brown deliquescent prisms of palladium (II) nitrate dihydrate will
crystallize.[7]

Isolation: The crystals are isolated from the mother liquor by filtration.

Drying: The collected crystals are carefully dried to remove any residual solvent. Due to the
deliguescent nature of the product, drying should be conducted in a controlled environment,
such as a desiccator.

Catalytic Applications and Logical Workflow
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Palladium (Il) nitrate is a versatile catalyst and precursor for the synthesis of other palladium
catalysts.[1] For instance, it is used to catalyze the conversion of alkenes to dinitrate esters.[2]
[7] The pyrolysis of palladium (Il) nitrate dihydrate yields palladium oxide, a critical component

in many catalytic systems.[2]

Below is a diagram illustrating the logical workflow from the synthesis of palladium (Il) nitrate

dihydrate to its application as a catalyst precursor.

Synthesis of Pd(NO3)2-2H20

Palladium Oxide Hydrate Dilute Nitric Acid

Dissolution & Crystallization

Falladium (1) Nitrate Dihydra:‘

Catalyst Preparation

Pyrolysis

Palladium Oxide (PdO)
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Synthesis and Application Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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